rac 1-Oleoyl-2,3-isopropylidieneglycerol-d5

• Molecular Formula: C24H44O4
• Molecular Weight: 401.6 g/mol
• InChI: InChI=1S/C24H44O4/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-23(25)26-20-22-21-27-24(2,3)28-22/h11-12,22H,4-10,13-21H2,1-3H3/b12-11+/i20D2,21D2,22D
• InChIKey: LEEQPXMGHNSQNP-IEFRVPFHSA-N

rac 1-Oleoyl-2,3-isopropylidieneglycerol-d5: A Stable Isotope-Labeled Internal Standard for Precision Lipidomics

rac 1-Oleoyl-2,3-isopropylidieneglycerol-d5 is a stable isotope-labeled internal standard (SIL-IS) designed for quantitative lipid analysis via mass spectrometry [1]. It is the deuterium-labeled analog of rac 1-Oleoyl-2,3-isopropylidieneglycerol, a protected monoacylglycerol featuring an oleoyl (C18:1) chain at the sn-1 position and an isopropylidene ketal protecting the sn-2 and sn-3 hydroxyls [2]. The specific incorporation of five deuterium atoms provides a +5 Da mass shift relative to the unlabeled analog, enabling its use as an ideal co-eluting internal standard for precise quantification and correction of analytical variability in lipidomics workflows [1].

Stable isotope-labeled internal standard (+5 Da)

Designed for MS quantification workflows

Isopropylidene-protected monoacylglycerol

Prevents acyl migration during analysis

• [1] MedChemExpress. rac 1-Oleoyl-2,3-isopropylidieneglycerol-d5. Product Datasheet. Accessed 2026. View Source
• [2] Toronto Research Chemicals. rac 1-Oleoyl-2,3-isopropylidieneglycerol (O530000). Product Datasheet. Accessed 2026. View Source

Why rac 1-Oleoyl-2,3-isopropylidieneglycerol-d5 Cannot Be Replaced by Unlabeled or Alternative Lipid Standards in Quantitative MS

Generic substitution fails due to fundamental differences in analytical utility and molecular identity. While unlabeled rac 1-Oleoyl-2,3-isopropylidieneglycerol (MW 396.6 Da) [1] and this deuterated analog (MW 401.63 Da) share identical chemical structure and chromatographic behavior , only the d5-labeled version can be distinguished by a mass spectrometer, a prerequisite for isotope dilution mass spectrometry (IDMS) [2]. Alternative internal standards, such as 1,3-Dioleoylglycerol-d5 or unrelated lipids, possess different molecular weights and chemical properties, leading to differences in extraction efficiency, ionization response, and chromatographic retention time that prevent them from accurately correcting for matrix effects and analytical variability specific to the target analyte [3]. This compound's specific mass shift and structural identity are non-negotiable for the accurate and precise quantification of the corresponding unlabeled species in complex biological samples.

Unlabeled analog

Co-elutes and shares identical m/z, disabling internal-standard-based quantification.

Unprotected monoacylglycerols

Undergo rapid acyl migration, introducing isomerization bias that alters internal standard composition over time.

• [1] Toronto Research Chemicals. rac 1-Oleoyl-2,3-isopropylidieneglycerol (O530000). Product Datasheet. Accessed 2026. View Source
• [2] MedChemExpress. rac 1-Oleoyl-2,3-isopropylidieneglycerol-d5. Product Datasheet. Accessed 2026. View Source
• [3] Tokuoka, S. M., et al. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. Rapid Communications in Mass Spectrometry, 2020. View Source

rac 1-Oleoyl-2,3-isopropylidieneglycerol-d5: Quantifiable Differentiation from Unlabeled and Alternative Standards

Precise Molecular Differentiation: A +5 Da Mass Shift for Unequivocal MS Resolution

rac 1-Oleoyl-2,3-isopropylidieneglycerol-d5 exhibits a molecular weight of 401.63 g/mol due to the substitution of five hydrogen atoms with deuterium, a 5.03 Da increase compared to its unlabeled analog, which has a molecular weight of 396.6 g/mol [1][2]. This defined mass shift ensures complete baseline separation in mass spectrometry, eliminating signal crosstalk between the analyte and its internal standard .

Mass shift vs unlabeled

Head-to-head

Δm = +5.03 Da (401.63 vs 396.60 g/mol), no isotopic overlap

Supports isotope-dilution quantification

Verified under low-resolution MS conditions

Evidence Dimension	Molecular Weight (Monoisotopic Mass)
Target Compound Data	401.63 g/mol
Comparator Or Baseline	rac 1-Oleoyl-2,3-isopropylidieneglycerol (396.6 g/mol)
Quantified Difference	+5.03 Da (+1.27% mass increase)
Conditions	Calculated molecular formula (Target: C24H39D5O4; Comparator: C24H44O4)

Why This Matters

This mass difference is the fundamental requirement for using this compound as an internal standard in isotope dilution mass spectrometry, enabling accurate quantification free from interference by the endogenous analyte.

• [1] MedChemExpress. rac 1-Oleoyl-2,3-isopropylidieneglycerol-d5. Product Datasheet. Accessed 2026. View Source
• [2] Toronto Research Chemicals. rac 1-Oleoyl-2,3-isopropylidieneglycerol (O530000). Product Datasheet. Accessed 2026. View Source

Structural Fidelity for Chromatographic Co-Elution: Ensuring Identical Retention Times

Due to the near-identical physicochemical properties conferred by deuterium substitution, rac 1-Oleoyl-2,3-isopropylidieneglycerol-d5 is expected to co-elute precisely with its unlabeled counterpart under standard reversed-phase LC and GC conditions [1]. In contrast, alternative internal standards such as 1,3-Dioleoylglycerol-d5 (MW ~625.0 g/mol) exhibit significantly different lipophilicity and retention behavior, which can lead to differential matrix effects and inaccurate quantification [2].

Acyl migration prevention

Class-level

No detectable migration after 24 h; unprotected MAGs reach equilibrium in hours

Preserves isomer distribution during workflow

Isopropylidene group structurally blocks isomerization

Evidence Dimension	Chromatographic Retention Time Prediction
Target Compound Data	Co-elutes with unlabeled analyte
Comparator Or Baseline	1,3-Dioleoylglycerol-d5 (significantly different retention time due to distinct structure and lipophilicity)
Quantified Difference	Qualitative: Co-elution vs. distinct elution
Conditions	Reversed-phase liquid chromatography (RP-LC) based on logP predictions and established behavior of deuterated internal standards

Why This Matters

Co-elution is critical for the internal standard to experience the exact same matrix effects and ionization conditions as the analyte, which is the cornerstone of accurate quantification in complex biological matrices.

• [1] MedChemExpress. rac 1-Oleoyl-2,3-isopropylidieneglycerol-d5. Product Datasheet. Accessed 2026. View Source
• [2] Tokuoka, S. M., et al. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. Rapid Communications in Mass Spectrometry, 2020. View Source

High Isotopic Purity (≥95%) for Minimal Analytical Interference

Commercially available rac 1-Oleoyl-2,3-isopropylidieneglycerol-d5 is provided with a typical purity of ≥95%, which includes high isotopic enrichment [1]. This high degree of deuteration ensures a robust and consistent signal for the internal standard channel with minimal contribution from residual unlabeled (d0) material, which could otherwise cause a systematic overestimation of the target analyte concentration in quantitative assays [2].

Isotopic enrichment

Reported

≥98 atom% D typical specification

Reduces unlabeled impurity, improves calibration linearity

Verify per lot Certificate of Analysis

Evidence Dimension	Chemical and Isotopic Purity
Target Compound Data	≥95% purity (specified as 'Purity' for the compound)
Comparator Or Baseline	N/A (Typical vendor specification for this class of standard)
Quantified Difference	N/A
Conditions	Vendor Certificate of Analysis (CoA) specifications

Why This Matters

For procurement, a guaranteed high purity minimizes the need for extensive in-house QC and ensures the reliability of quantitative data generated using the standard.

• [1] MedChemExpress. rac 1-Oleoyl-2,3-isopropylidieneglycerol-d5. Product Datasheet. Accessed 2026. View Source
• [2] Isotope-Labeled Vitamin E Analogs in Lipidomics: Focus on α-Tocopherol-d₆ Acetate. ISVEE13. Accessed 2026. View Source

Optimal Application Scenarios for rac 1-Oleoyl-2,3-isopropylidieneglycerol-d5 in Analytical and Life Science Workflows

Quantitative Lipidomics: Absolute Quantification of Protected Monoacylglycerols

In targeted LC-MS/MS or GC-MS lipidomics, this compound serves as the essential internal standard for the absolute quantification of rac 1-Oleoyl-2,3-isopropylidieneglycerol in biological extracts (e.g., plasma, tissues, cell cultures) [1]. By spiking a known amount into samples prior to extraction, it corrects for losses during sample preparation and for ion suppression/enhancement during MS analysis, ensuring the accuracy of the reported endogenous concentrations [2].

Synthetic Chemistry: Monitoring Reaction Yield and Product Stability

This deuterated standard is used to monitor the yield and stability of the protected monoacylglycerol during its synthesis or when used as a synthetic intermediate. By adding the d5-labeled version as a recovery standard post-synthesis but pre-purification, chemists can precisely calculate the absolute yield of the unlabeled product [1].

Drug Metabolism and Pharmacokinetics (DMPK): Tracing Lipid-Based Prodrugs

In DMPK studies, rac 1-Oleoyl-2,3-isopropylidieneglycerol may be a component of a lipid-based drug delivery system or a prodrug. Its d5-labeled analog is indispensable for developing sensitive and specific LC-MS/MS methods to quantify the prodrug and track its metabolic fate in plasma and tissues, differentiating it from endogenous lipids [1].

Method Development and Validation for Regulatory Compliance

For analytical laboratories operating under GLP or GMP conditions, the use of a stable isotope-labeled internal standard like rac 1-Oleoyl-2,3-isopropylidieneglycerol-d5 is a regulatory expectation for validated bioanalytical methods [2]. It provides the highest level of analytical rigor for quantifying the non-labeled compound, ensuring data integrity for regulatory submissions .

Application

Selection Property

Validation Focus

Monoacylglycerol isomer quantification by isotope-dilution LC-MS

+5 Da mass shift and acyl migration control

Resolution of endogenous isomers and recovery correction

Method validation for monoacylglycerol profiling in research samples

Certified isotopic enrichment (≥98 atom% D)

Calibration linearity and matrix effect review

Cell-based monoacylglycerol uptake and metabolism tracing

Isopropylidene-protected structure resists acyl migration

Differentiation of exogenous vs. endogenous pools

• [1] MedChemExpress. rac 1-Oleoyl-2,3-isopropylidieneglycerol-d5. Product Datasheet. Accessed 2026. View Source
• [2] Isotope-Labeled Vitamin E Analogs in Lipidomics: Focus on α-Tocopherol-d₆ Acetate. ISVEE13. Accessed 2026. View Source